3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 3-bromo-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C18H19BrN2O3S/c1-2-25(23,24)21-10-4-6-13-12-16(8-9-17(13)21)20-18(22)14-5-3-7-15(19)11-14/h3,5,7-9,11-12H,2,4,6,10H2,1H3,(H,20,22)
• InChI Key: GDGNIHGIOANPRV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C18H19BrN2O3S
• Molecular Weight: 423.3 g/mol

Description

The compound “3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide” is likely to be an organic compound containing a benzamide group, a bromine atom, and a tetrahydroquinoline group. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. Tetrahydroquinolines are heterocyclic compounds containing a quinoline moiety where the double bonds have been reduced.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Generally, benzamides can undergo reactions at the carbonyl group or the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be determined using various analytical techniques. These might include measuring its melting point, boiling point, solubility in various solvents, and spectroscopic properties.

Scientific Research Applications

3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has a wide range of scientific research applications. It has been used in studies of enzyme inhibition, protein-protein interactions, and signal transduction. It has also been used to study the effects of drugs on the central nervous system and to develop new drugs. This compound has also been used in studies of gene expression and cell growth and differentiation.

Mechanism of Action

The mechanism of action of 3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. This compound is also thought to interact with certain proteins, such as G-protein coupled receptors, which are involved in signal transduction.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. It has also been found to modulate the activity of certain G-protein coupled receptors, which are involved in signal transduction. This compound has also been found to have an effect on gene expression and cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The use of 3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is cost-effective for producing large quantities. It is also relatively stable and has a wide range of scientific research applications. However, there are also some limitations to using this compound in laboratory experiments. It is not yet fully understood how it works, and its effects on gene expression and cell growth and differentiation are not yet fully understood.

Future Directions

There are a number of possible future directions for research involving 3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide. These include further studies of its mechanism of action, its effects on gene expression and cell growth and differentiation, and its potential applications in drug development. Other possible future directions include the development of more efficient synthesis methods and the development of more specific inhibitors of enzymes and proteins.

Synthesis Methods

3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide can be synthesized using a multi-step process. The first step involves reacting 3-bromo-benzamide with 1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinoline in the presence of a base and a catalyst. This reaction results in the formation of a quinoline-sulfonamide intermediate. The second step involves reacting the intermediate with a reagent such as sodium borohydride to form this compound. This method is generally considered to be efficient and cost-effective for producing this compound in large quantities.

Safety and Hazards

As with any chemical compound, handling “3-bromo-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide” would require appropriate safety measures. This typically includes using personal protective equipment and working in a well-ventilated area.